Cas no 1233-49-4 (1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone)

1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone structure
1233-49-4 structure
Product Name:1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone
CAS No:1233-49-4
MF:C18H14N4
MW:286.33056306839
CID:147531
PubChem ID:135400613
Update Time:2025-04-19

1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone
    • INDOLE-3-ALDEHYDE AZINE
    • [2,2']Biindenyl-1,3,1',3'-tetraon
    • [2,2']biindenyl-1,3,1',3'-tetraone
    • 1.3.1'.3'-Tetraoxo-dihydrindyl-(2.2')
    • 2,2'-biindanyl-1,1',3,3'-tetraone
    • 3-Indolecarboxaldazine
    • Bis-(1.3-dioxo-hydrindyl-(2))
    • Bisdiketohydrinden
    • Bis-hydroxymethyl-propyl-phosphin
    • bis-indan-1,3-dione
    • Indol-3-aldehyd
    • Indole-3-carboxaldehyde azine
    • Methanol,(propylphosphinidene)bis
    • Propyl-bis-hydroxymethyl-phosphin
    • Propyl-dimethylol-phosphin
    • propylphosphanediyl-bis-methanol
    • NCGC00330170-01
    • MLS003106559
    • AB00627135-04
    • SCHEMBL15930268
    • NSC 163346
    • Bis-indole-3-aldehyde hydrazone
    • 3-INDOLECARBOXYLALDEHYDE, AZINE
    • 5-21-08-00253 (Beilstein Handbook Reference)
    • 1,2-Bis((1H-indol-3-yl)methylene)hydrazine
    • AKOS002928344
    • NSC-163346
    • 3-[(E)-[(2E)-2-[(1H-indol-3-yl)methylidene]hydrazin-1-ylidene]methyl]-1H-indole
    • BRN 1542711
    • 1h-indole-3-carbaldehyde azine
    • (E)-1-(1H-indol-3-yl)-N-[(E)-1H-indol-3-ylmethylideneamino]methanimine
    • NSC163346
    • 1233-49-4
    • Inchi: 1S/C18H14N4/c1-3-7-17-15(5-1)13(9-19-17)11-21-22-12-14-10-20-18-8-4-2-6-16(14)18/h1-12,19-20H/b21-11+,22-12+
    • InChI Key: OUAMYDYQMNKPLV-XHQRYOPUSA-N
    • SMILES: N1C=C(/C=N/N=C/C2=CNC3C=CC=CC=32)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 286.12200
  • Monoisotopic Mass: 286.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.8A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.26
  • Boiling Point: 445.8°Cat760mmHg
  • Flash Point: 223.4°C
  • Refractive Index: 1.697
  • PSA: 56.30000
  • LogP: 4.10220

1H-Indole-3-carboxaldehyde,2-(1H-indol-3-ylmethylene)hydrazone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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